Cas no 1343052-56-1 (4-ethyl-6-(propan-2-yl)pyrimidin-2-amine)

• Product Name: 4-ethyl-6-(propan-2-yl)pyrimidin-2-amine
• CAS No: 1343052-56-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5874358
• PubChem ID: 59618020
• Update Time: 2025-08-04

4-ethyl-6-(propan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-ethyl-6-(iso-propyl)pyrimidine
• 2-Pyrimidinamine, 4-ethyl-6-(1-methylethyl)-
• 4-ethyl-6-(propan-2-yl)pyrimidin-2-amine
• 1343052-56-1
• SCHEMBL12986265
• EN300-1461976
• AKOS012623527

• Inchi： 1S/C9H15N3/c1-4-7-5-8(6(2)3)12-9(10)11-7/h5-6H,4H2,1-3H3,(H2,10,11,12)
• InChI Key： WQCZWDLEPORFHA-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C(C)C)=CC(CC)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±45.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 4-ethyl-6-(propan-2-yl)pyrimidin-2-amine

Introduction to 4-Ethyl-6-(Propan-2-yl)pyrimidin-2-amine (CAS No. 1343052-56-1)

4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine, with the CAS number 1343052-56-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in various biological processes and have been extensively studied for their potential therapeutic applications.

The chemical structure of 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine features a pyrimidine ring substituted with an ethyl group at the 4-position and an isopropyl group at the 6-position, with an amine group at the 2-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine in various therapeutic areas. One notable application is its role as a potential antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine has also been investigated for its potential as an anticancer agent. Studies conducted by a team of researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in preclinical and clinical settings. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have indicated that 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine has been optimized through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One commonly used method involves the condensation of 4-chloroethyl pyrimidine with isopropylamine followed by dehalogenation to form the final product. These synthetic strategies have been detailed in several peer-reviewed journals, providing valuable insights for researchers and chemists working on similar compounds.

In conclusion, 4-Ethyl-6-(propan-2-yl)pyrimidin-2-amine (CAS No. 1343052-56-1) is a promising compound with diverse therapeutic potential. Its antiviral and anticancer activities, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications, contributing to advancements in the treatment of various diseases.